5-[[Methyl(1,3-thiazol-4-ylmethyl)amino]methyl]thiophene-2-carboxylic acid

• IUPAC Name: 5-[[methyl(1,3-thiazol-4-ylmethyl)amino]methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C11H12N2O2S2/c1-13(4-8-6-16-7-12-8)5-9-2-3-10(17-9)11(14)15/h2-3,6-7H,4-5H2,1H3,(H,14,15)
• InChI Key: SXJRJPHZQNMHMK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(S1)C(=O)O)CC2=CSC=N2
• Molecular Formula: C11H12N2O2S2
• Molecular Weight: 268.4 g/mol

Description

5-[[Methyl(1,3-thiazol-4-ylmethyl)amino]methyl]thiophene-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MTCA and is a thiazole derivative. MTCA has been extensively studied for its potential use in the development of new drugs and as a molecular probe for biological research.

Mechanism of Action

MTCA exerts its biological effects by inhibiting certain enzymes and pathways involved in various cellular processes. For example, MTCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. MTCA has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
MTCA has been shown to have various biochemical and physiological effects, including anti-inflammatory, antibacterial, and anticancer effects. MTCA has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, MTCA has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

MTCA has several advantages as a molecular probe for biological research, including its high selectivity and sensitivity. However, MTCA also has some limitations, including its potential toxicity and limited availability.

Future Directions

There are several future directions for research on MTCA, including the development of new drugs based on MTCA, the optimization of synthesis methods, and the exploration of its potential applications in other fields such as materials science and catalysis. Additionally, further studies are needed to fully understand the mechanisms of action of MTCA and its potential side effects.

Synthesis Methods

MTCA can be synthesized using various methods, including the reaction of 2-thiophenecarboxylic acid with thionyl chloride, followed by the reaction with methylamine and 4-methyl-1,3-thiazole-5-carboxaldehyde. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

MTCA has been used in various scientific research studies, including drug development, molecular imaging, and as a molecular probe for biological research. MTCA has been shown to have potential applications in the treatment of cancer, inflammation, and bacterial infections. Additionally, MTCA has been used as a fluorescent probe for the detection of reactive oxygen species in living cells.